
A Technical Guide to Cresyl Violet Acetate:
Specifications, Purity, and Application

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cresyl Violet acetate

Cat. No.: B079363 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Cresyl Violet acetate, a

vital dye in neuroscience and histology. This document outlines the dye's content and purity

specifications, details experimental protocols for its use, and illustrates key processes through

clear diagrams. The information herein is intended to assist researchers, scientists, and drug

development professionals in the effective application and quality assessment of Cresyl Violet
acetate.

Core Specifications of Cresyl Violet Acetate
Cresyl Violet acetate is a metachromatic basic aniline dye belonging to the oxazine group. Its

quality and performance are determined by a set of key specifications. While exact values may

vary slightly between suppliers, the following tables summarize the typical physical and

chemical properties of high-purity, biologically certified Cresyl Violet acetate.

Table 1: Physical and Chemical Properties
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Property Specification

Chemical Name
9-Amino-5-imino-5H-benzo[a]phenoxazine

acetate

Synonyms Cresyl Fast Violet, Cresyl Echt Violet

CAS Number 10510-54-0[1]

Molecular Formula C₁₈H₁₅N₃O₃[1]

Molecular Weight 321.33 g/mol [1]

Appearance Dark green to black crystalline powder

Melting Point 140 - 143 °C[2]

Solubility
Soluble in water (approx. 1 mg/mL) and ethanol.

[2]

Table 2: Quality Control Specifications

Parameter Method Specification

Dye Content Spectrophotometry ≥ 65-75%[3][4]

Absorption Maximum (λmax)
UV-Vis Spectroscopy in 50%

Ethanol
596 - 599 nm[1]

Identity UV-Vis Spectrum
Passes test (conforms to

reference spectrum)[1]

Purity
Thin Layer Chromatography

(TLC)

Passes test (no significant

impurities)[1]

Suitability Microscopy
Passes test for Nissl

staining[1]

Mechanism of Action in Biological Staining
Cresyl Violet is a cationic (positively charged) dye that acts as a basic stain. Its primary

application in histology, particularly in neuroscience, is for Nissl staining. The mechanism of
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action is based on the electrostatic attraction between the positively charged dye molecules

and the anionic (negatively charged) phosphate groups of nucleic acids (RNA and DNA).

Nissl bodies, also known as the rough endoplasmic reticulum, are abundant in the cytoplasm of

neurons and are rich in ribosomal RNA (rRNA). The high concentration of rRNA in Nissl bodies

provides a dense source of anionic phosphate groups, leading to a strong binding of the

cationic Cresyl Violet dye. This interaction results in the characteristic deep blue to purple

staining of the neuronal cytoplasm and the nucleolus, allowing for the clear visualization of

neuronal morphology.[5][6][7][8]
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Cresyl Violet Acetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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